Cas no 98677-87-3 (phenanthren-9-ylacetyl chloride)

• Product Name: phenanthren-9-ylacetyl chloride
• CAS No: 98677-87-3
• MF: C₁₆H₁₁ClO
• MW: 254.710943460464
• CID: 1993343
• PubChem ID: 176784
• Update Time: 2025-04-21

phenanthren-9-ylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• phenanthren-9-ylacetyl chloride
• 2-phenanthren-9-ylacetyl chloride
• 98677-87-3
• DTXSID80243771

• Inchi： 1S/C16H11ClO/c17-16(18)10-12-9-11-5-1-2-6-13(11)15-8-4-3-7-14(12)15/h1-9H,10H2
• InChI Key： GPJUXCIZJSXSLT-UHFFFAOYSA-N
• SMILES： ClC(CC1C=C2C=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 254.05
• Monoisotopic Mass: 254.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 432.4°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.693